Cas no 1885-35-4 (3,4,5-Trimethoxybenzonitrile)

• Product Name: 3,4,5-Trimethoxybenzonitrile
• CAS No: 1885-35-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00001803
• CID: 42141
• PubChem ID: 15892
• Update Time: 2025-04-18

3,4,5-Trimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trimethoxybenzonitrile
• 3.4.5-Trimethoxybenzonitrile
• 3,4,5-Trimethoxybenzenecarbonitrile
• 3,4,5-Trimethoxy-benzonitril
• 3,4,5-trimethoxy-benzonitrile
• 3.4.5-Trimethoxy-benzoesaeure-nitril
• 5-Cyan-pyrogallol-trimethylaether
• BENZONITRILE,3,4,5-TRIMETHOXY
• EINECS 217-550-4
• Trimethylaethergallussaeure-nitril
• TIMTEC-BB SBB007562
• 3,4,5-Trimethoxybenz
• 5-TriMethoxybenzonitrile
• Benzonitrile, 3,4,5-trimethoxy-
• 3,4,5-TRIMETHOXYBENZONITRILE 98+%
• 3,4,5-Trimethoxybenzonitrile, 97+%
• GM6MN5DJ9R
• OSBQUSPVORCDCU-UHFFFAOYSA-N
• NSC408924
• PubChem13110
• 3,5-Trimethoxybenzonitrile
• 2,5-Trimethoxybenzonitrile
• Benzonitrile,4,5-trimethoxy-
• 3,4,5-Trimethoxy benzonitrile
• 3,4,5,-Trimethoxybenzonitril
• NSC-408924
• SCHEMBL509507
• AKOS001079104
• NSC 408924
• F9995-1615
• SY048584
• 3,5-Trimethoxybenzenecarbonitrile
• W-107754
• AB01323830-02
• InChI=1/C10H11NO3/c1-12-8-4-7(6-11)5-9(13-2)10(8)14-3/h4-5H,1-3H
• BRN 0979686
• FT-0614165
• CS-W015775
• T3244
• Benzonitrile, 3,4,5-tri-methoxy-
• 3,4,5-Trimethoxybenzonitrile, 95%
• UNII-GM6MN5DJ9R
• Z57899732
• DTXSID70172203
• NS00026173
• AS-44239
• EN300-18320
• MFCD00001803
• A813236
• 1885-35-4
• NCGC00329669-01
• DTXCID1094694
• STL353607
• DB-044676
• 4-10-00-02024 (Beilstein Handbook Reference)
• AE-641/00664033
• FT36675

• MDL： MFCD00001803
• Inchi： 1S/C10H11NO3/c1-12-8-4-7(6-11)5-9(13-2)10(8)14-3/h4-5H,1-3H3
• InChI Key： OSBQUSPVORCDCU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#N)=CC=1OC)OC
• BRN： 0979686

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 51.5

Experimental Properties

• Color/Form: powder
• Density: 1.2307 (rough estimate)
• Melting Point: 92.0 to 96.0 deg-C
• Boiling Point: 185°C/10mmHg(lit.)
• Flash Point: 180-185°C/10mm
• Refractive Index: 1.5300 (estimate)
• PSA: 51.48000
• LogP: 1.58408
• Solubility: Not determined

3,4,5-Trimethoxybenzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：DI4965000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles